Cas no 28115-34-6 (trans-5-methylpyrrolidine-2-carboxylic acid)

• Product Name: trans-5-methylpyrrolidine-2-carboxylic acid
• CAS No: 28115-34-6
• MF: C₆H₁₁NO₂
• MW: 129.16
• CID: 5110911
• PubChem ID: 6995039
• Update Time: 2026-03-03

trans-5-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 5-methyl-,trans-
• trans-5-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H11NO2/c1-4-2-3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5+/m1/s1
• InChI Key： YNSYWEFVEIFJPZ-UHNVWZDZSA-N
• SMILES： C(O)(=O)[C@@H]1CC[C@@H](C)N1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-5-methylpyrrolidine-2-carboxylic acid

trans-5-Methylpyrrolidine-2-Carboxylic Acid (CAS No. 28115-34-6)

trans-5-Methylpyrrolidine-2-Carboxylic Acid, also known by its CAS registry number 28115-34-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique chemical properties and potential applications in drug development. The molecule features a five-membered ring structure with a methyl group at the 5-position and a carboxylic acid group at the 2-position, giving it its distinctive name and functional characteristics.

The synthesis of trans-5-Methylpyrrolidine-2-Carboxylic Acid typically involves multi-step organic reactions, often starting from simpler precursors such as aldehydes or ketones. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, which is crucial for its application in chiral drug design. The trans configuration of the methyl and carboxylic acid groups plays a critical role in determining the compound's physical properties, such as solubility and stability, which are essential for its use in biological systems.

One of the most promising areas of research involving trans-5-Methylpyrrolidine-2-Carboxylic Acid is its application as a building block in medicinal chemistry. The compound has been explored as a potential lead molecule for developing drugs targeting various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases. For instance, recent studies have highlighted its ability to modulate key enzymes involved in lipid metabolism, suggesting its potential as a candidate for treating conditions like obesity and diabetes.

In addition to its pharmacological applications, trans-5-Methylpyrrolidine-2-Carboxylic Acid has also found utility in materials science. Its unique structure allows it to serve as a versatile monomer in polymer synthesis, where it can impart desirable mechanical and thermal properties to the resulting materials. Researchers have demonstrated that polymers incorporating this compound exhibit enhanced biocompatibility, making them suitable for applications in biomedical devices and tissue engineering.

The growing interest in trans-5-Methylpyrrolidine-2-Carboxylic Acid has led to numerous collaborative efforts between academic institutions and pharmaceutical companies. These collaborations aim to further elucidate the compound's mechanism of action, optimize its synthesis pathways, and explore its efficacy in preclinical models. For example, a recent study published in the journal Nature Communications reported on the use of this compound as a modulator of mitochondrial function, offering new insights into its potential role in treating age-related diseases.

In conclusion, trans-5-Methylpyrrolidine-2-Carboxylic Acid (CAS No. 28115-34-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological research, positions it as a valuable tool for both academic exploration and industrial innovation. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to make significant contributions to the advancement of science and medicine.